Cas no 921193-20-6 (Benzoic acid, 2,4,6-trimethyl-3-[[2-(2-propen-1-yloxy)ethoxy]methyl]-)

• Product Name: Benzoic acid, 2,4,6-trimethyl-3-[[2-(2-propen-1-yloxy)ethoxy]methyl]-
• CAS No: 921193-20-6
• MF: C₁₆H₂₂O₄
• MW: 278.343485355377
• CID: 745699
• PubChem ID: 59301241
• Update Time: 2025-04-19

Benzoic acid, 2,4,6-trimethyl-3-[[2-(2-propen-1-yloxy)ethoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4,6-trimethyl-3-[[2-(2-propen-1-yloxy)ethoxy]methyl]-
• 2,4,6-trimethyl-3-(2-prop-2-enoxyethoxymethyl)benzoic acid
• 2,4,6-Trimethyl-3-({2-[(prop-2-en-1-yl)oxy]ethoxy}methyl)benzoic acid
• SCHEMBL3289680
• DTXSID80731486
• 921193-20-6

• Inchi： 1S/C16H22O4/c1-5-6-19-7-8-20-10-14-11(2)9-12(3)15(13(14)4)16(17)18/h5,9H,1,6-8,10H2,2-4H3,(H,17,18)
• InChI Key： UKTSMEHKAKEPML-UHFFFAOYSA-N
• SMILES： O(CCOCC=C)CC1C(C)=CC(C)=C(C(=O)O)C=1C

Computed Properties

• Exact Mass: 278.15180918g/mol
• Monoisotopic Mass: 278.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.8Ų